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Compound of Interest

Compound Name: LY266097 hydrochloride

Cat. No.: B1662633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and intraperitoneal (i.p.)

administration of LY266097 hydrochloride, a selective 5-HT2B receptor antagonist, for

preclinical research in animal models.[1][2] The information is intended to guide researchers in

designing and executing in vivo studies to evaluate the pharmacological effects of this

compound.
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Property Value

Compound Name LY266097 hydrochloride

Synonyms

1-[(2-Chloro-3,4-

dimethoxyphenyl)methyl]-2,3,4,9-tetrahydro-6-

methyl-1H-pyrido[3,4-b]indole hydrochloride

CAS Number 172895-39-5[1]

Molecular Formula C₂₁H₂₃ClN₂O₂ · HCl[3]

Molecular Weight 407.33 g/mol [1][2]

Mechanism of Action

Selective 5-HT2B receptor antagonist (pKᵢ =

9.3).[1][2] It demonstrates over 100-fold

selectivity for the 5-HT2B receptor over the 5-

HT2A and 5-HT2C receptors.[1][2]

Storage

Store at +4°C.[1][2] For solutions in solvent,

store at -80°C for up to 6 months or -20°C for up

to 1 month.[4]

Solubility Data
Solvent Maximum Concentration Notes

DMSO 100 mM[1][2] or 62.5 mg/mL[4]

Ultrasonic and warming to

60°C may be required. Use

newly opened DMSO as it is

hygroscopic.[4]

Ethanol 100 mM[1][2]

Chloroform 30 mg/mL[3]

Experimental Protocols
Protocol 1: Preparation of LY266097 Hydrochloride for
Intraperitoneal Injection (Suspended Solution)
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This protocol is based on a method that yields a suspended solution suitable for intraperitoneal

administration in rats.[4]

Materials:

LY266097 hydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

20% (w/v) Captisol® (SBE-β-CD) in sterile saline

Sterile, pyrogen-free saline

Sterile microcentrifuge tubes

Sterile syringes and needles

Procedure:

Prepare a 20.8 mg/mL stock solution of LY266097 hydrochloride in DMSO.

Weigh the required amount of LY266097 hydrochloride powder.

Add the appropriate volume of DMSO to achieve a final concentration of 20.8 mg/mL.

Vortex and, if necessary, use sonication and gentle warming (up to 60°C) to fully dissolve

the compound.[4]

Prepare the final dosing solution (2.08 mg/mL).

In a sterile tube, add 900 µL of 20% SBE-β-CD in saline.

Add 100 µL of the 20.8 mg/mL DMSO stock solution to the SBE-β-CD solution.

Mix thoroughly by vortexing to create a uniform suspended solution.[4] This final solution

will contain 10% DMSO.

Administration.
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The final suspended solution is now ready for intraperitoneal injection.

Calculate the required injection volume based on the animal's body weight and the desired

dose. For example, a dose of 0.6 mg/kg was used in a study with Sprague-Dawley rats.[4]

Dosage Calculation Example:

Desired Dose: 0.6 mg/kg

Animal Weight: 250 g (0.25 kg)

Concentration of Dosing Solution: 2.08 mg/mL

Calculation: (0.6 mg/kg * 0.25 kg) / 2.08 mg/mL = 0.072 mL or 72 µL

Protocol 2: General Procedure for Intraperitoneal
Injection in Rats
This protocol provides a general guideline for performing intraperitoneal injections in rats and

should be conducted in accordance with approved institutional animal care and use committee

(IACUC) protocols.[5][6][7]

Materials:

Prepared dosing solution of LY266097 hydrochloride

Appropriately sized sterile syringe (e.g., 1 mL)

Sterile needle (23-25 gauge)[6][7]

70% ethanol or other suitable disinfectant

Gauze pads

Procedure:

Animal Restraint:
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Properly restrain the rat. A two-person technique is often preferred, with one person

restraining the animal and the other performing the injection.[6] The rat should be held in

dorsal recumbency (on its back) with its head tilted slightly downward.[5]

Locating the Injection Site:

The recommended injection site is the lower right quadrant of the abdomen.[6] This

location helps to avoid puncturing the cecum, which is typically located on the left side,

and the urinary bladder.[5][6]

Injection:

Disinfect the injection site with 70% ethanol.[5]

Insert the needle at a 30-45 degree angle into the abdominal cavity.[5][8]

Before injecting, gently pull back on the plunger (aspirate) to ensure that no blood or other

fluid is drawn into the syringe. This confirms that the needle has not entered a blood

vessel or an organ.[5]

If the aspiration is clear, inject the solution smoothly. The maximum recommended

injection volume for a rat is 10 mL/kg.[6][7]

Withdraw the needle at the same angle it was inserted.

Post-Injection Monitoring:

Monitor the animal for any signs of distress or adverse reactions following the injection.
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Caption: Experimental workflow for the preparation and intraperitoneal administration of

LY266097 hydrochloride.
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Click to download full resolution via product page

Caption: Simplified signaling pathway illustrating the antagonistic action of LY266097
hydrochloride on the 5-HT2B receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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